Cas no 1060353-74-3 (N-[4-(carbamoylmethyl)phenyl]-5-chloro-2-methoxybenzamide)

• Product Name: N-[4-(carbamoylmethyl)phenyl]-5-chloro-2-methoxybenzamide
• CAS No: 1060353-74-3
• MF: C₁₆H₁₅ClN₂O₃
• MW: 318.754903078079
• CID: 6400271
• PubChem ID: 25861987
• Update Time: 2025-06-08

N-[4-(carbamoylmethyl)phenyl]-5-chloro-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(carbamoylmethyl)phenyl]-5-chloro-2-methoxybenzamide
• AKOS024497693
• VU0635248-1
• N-(4-(2-amino-2-oxoethyl)phenyl)-5-chloro-2-methoxybenzamide
• N-[4-(2-amino-2-oxoethyl)phenyl]-5-chloro-2-methoxybenzamide
• F5097-0642
• 1060353-74-3

• Inchi： 1S/C16H15ClN2O3/c1-22-14-7-4-11(17)9-13(14)16(21)19-12-5-2-10(3-6-12)8-15(18)20/h2-7,9H,8H2,1H3,(H2,18,20)(H,19,21)
• InChI Key： IXELKBBXIWUQMP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(NC1C=CC(=CC=1)CC(N)=O)=O)OC

Computed Properties

• Exact Mass: 318.0771200g/mol
• Monoisotopic Mass: 318.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-[4-(carbamoylmethyl)phenyl]-5-chloro-2-methoxybenzamide

Professional Introduction to N-[4-(carbamoylmethyl)phenyl]-5-chloro-2-methoxybenzamide (CAS No. 1060353-74-3)

N-[4-(carbamoylmethyl)phenyl]-5-chloro-2-methoxybenzamide, identified by its CAS number 1060353-74-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a benzamide core, which is a well-documented pharmacophore in medicinal chemistry. The structural features of this molecule, particularly the carbamoylmethyl substituent on the phenyl ring and the combination of chloro and methoxy groups on the benzamide moiety, contribute to its unique chemical properties and potential biological activities.

The benzamide functional group is widely recognized for its role in various biological processes and has been extensively studied for its pharmacological effects. In particular, benzamides are known to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anticancer properties. The presence of the 5-chloro and 2-methoxy groups in N-[4-(carbamoylmethyl)phenyl]-5-chloro-2-methoxybenzamide further modulates its interactions with biological targets, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the development of novel benzamide derivatives as potential therapeutic agents. The structural modifications introduced in N-[4-(carbamoylmethyl)phenyl]-5-chloro-2-methoxybenzamide, such as the carbamoylmethyl side chain, are designed to enhance binding affinity and selectivity towards specific biological targets. This compound has been the subject of several studies aimed at elucidating its mechanism of action and exploring its potential applications in therapeutic contexts.

The synthesis of N-[4-(carbamoylmethyl)phenyl]-5-chloro-2-methoxybenzamide involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The introduction of the ) phenyl group necessitates precise control over reaction conditions to ensure high yield and purity. Additionally, the presence of the >5-chloro> and> 2-methoxy> substituents requires careful consideration to avoid unwanted side reactions. These synthetic challenges underscore the complexity involved in producing such specialized compounds.

The biological evaluation of N-[4-(>carbamoylmethyl>)-phenyl]-5-chloro-2-methoxybenzamide has revealed intriguing insights into its potential therapeutic applications. Preclinical studies have demonstrated that this compound exhibits notable activity against certain cancer cell lines, suggesting its utility as an anticancer agent. Furthermore, preliminary investigations have indicated that it may possess anti-inflammatory properties, making it a candidate for treating inflammatory diseases. These findings highlight the importance of continued research into this compound and its derivatives.

The structural diversity offered by N-[4-(>carbamoylmethyl>)-phenyl]-5-chloro-2-methoxybenzamide makes it an attractive scaffold for further medicinal chemistry exploration. By modifying various functional groups within its structure, researchers can fine-tune its biological activity and optimize its pharmacokinetic properties. This flexibility underscores the compound's potential as a lead molecule for drug development programs targeting a wide range of diseases.

In conclusion, N-[4-(>carbamoylmethyl>)-phenyl]-5-chloro-2-methoxybenzamide (CAS No. 1060353-74-3) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts.